Cas no 1423033-22-0 (2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride)

• Product Name: 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride
• CAS No: 1423033-22-0
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 4598452
• PubChem ID: 71756713
• Update Time: 2025-05-19

2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenoxy)-1-(piperazin-1-yl)ethan-1-one hydrochloride
• 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride

• Inchi： 1S/C14H20N2O2.ClH/c1-11-7-12(2)9-13(8-11)18-10-14(17)16-5-3-15-4-6-16;/h7-9,15H,3-6,10H2,1-2H3;1H
• InChI Key： NLKRSGKFEBNZKG-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)COC1=CC(C)=CC(C)=C1.[H]Cl

Additional information on 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride

Recent Advances in the Study of 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride (CAS: 1423033-22-0)

The compound 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride (CAS: 1423033-22-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the investigation of the compound's interaction with specific biological targets. Preliminary findings suggest that 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride exhibits high affinity for certain neurotransmitter receptors, particularly those involved in the modulation of central nervous system (CNS) functions. This has led to hypotheses about its potential utility in treating neurological disorders such as anxiety, depression, and schizophrenia. Further in vitro and in vivo studies are underway to validate these findings and explore the compound's efficacy and safety profiles.

Another significant aspect of recent research has been the optimization of the synthetic pathway for 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are critical for future preclinical and clinical development. Researchers have also explored various derivatives and analogs of the compound to enhance its pharmacological properties and reduce potential side effects. These efforts are expected to pave the way for the development of novel therapeutics based on this chemical scaffold.

In addition to its CNS-related applications, recent studies have investigated the compound's potential in other therapeutic areas. For instance, preliminary data indicate that 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride may possess anti-inflammatory and immunomodulatory properties, opening new avenues for its use in autoimmune diseases and chronic inflammatory conditions. These findings are still in the early stages, and further research is needed to fully understand the underlying mechanisms and therapeutic potential.

The safety and toxicological profile of 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride has also been a focus of recent investigations. Initial toxicology studies have shown that the compound is well-tolerated in animal models at therapeutic doses, with no significant adverse effects reported. However, comprehensive safety assessments, including long-term toxicity studies, are essential to ensure its suitability for human use. Regulatory considerations and compliance with Good Laboratory Practices (GLP) are being prioritized in these studies.

In conclusion, the compound 2-(3,5-dimethylphenoxy)-1-piperazin-1-yl-ethanone;hydrochloride (CAS: 1423033-22-0) represents a promising candidate for further development in the pharmaceutical industry. Its diverse pharmacological properties and potential applications in CNS disorders, inflammation, and other therapeutic areas make it a valuable subject of ongoing research. Continued efforts in synthetic optimization, mechanistic studies, and safety evaluations will be crucial in translating these findings into clinically viable therapies. The scientific community eagerly anticipates further advancements in this field, which could lead to the development of innovative treatments for a range of medical conditions.